Cas no 31162-52-4 (1-Cyclohexene-1-carboxaldehyde, 2,5,6,6-tetramethyl-)

• Product Name: 1-Cyclohexene-1-carboxaldehyde, 2,5,6,6-tetramethyl-
• CAS No: 31162-52-4
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 1445475
• PubChem ID: 14432942
• Update Time: 2025-04-20

1-Cyclohexene-1-carboxaldehyde, 2,5,6,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxaldehyde, 2,5,6,6-tetramethyl-
• 2,5,6,6-tetramethylcyclohexene-1-carbaldehyde
• KLDYJKVPXAEPBK-UHFFFAOYSA-N
• 2,5,6,6-Tetramethylcyclohex-1-ene-1-carbaldehyde
• 5-Methyl-beta-cyclocitral
• SCHEMBL247666
• 31162-52-4
• DTXSID10560185
• 2,5,6,6-Tetramethyl-cyclohexene carbaldehyde
• 2,5,6,6-tetramethyl-1-cyclohexen-1-carbaldehyde

• Inchi： 1S/C11H18O/c1-8-5-6-9(2)11(3,4)10(8)7-12/h7,9H,5-6H2,1-4H3
• InChI Key： KLDYJKVPXAEPBK-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)CCC(C)C1(C)C

Computed Properties

• Exact Mass: 166.13584
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07